Cas no 98349-72-5 (Pyridinium, 1-[(4-methoxyphenyl)methyl]-, chloride)

Pyridinium, 1-[(4-methoxyphenyl)methyl]-, chloride structure
98349-72-5 structure
Product Name:Pyridinium, 1-[(4-methoxyphenyl)methyl]-, chloride
CAS No:98349-72-5
MF:C13H14ClNO
MW:235.709362506866
CID:750634
PubChem ID:15047339
Update Time:2025-04-19

Pyridinium, 1-[(4-methoxyphenyl)methyl]-, chloride Chemical and Physical Properties

Names and Identifiers

    • Pyridinium, 1-[(4-methoxyphenyl)methyl]-, chloride
    • 1-[(4-methoxyphenyl)methyl]pyridin-1-ium,chloride
    • 1-[(4-methoxyphenyl)methyl]pyridin-1-ium;chloride
    • 4-methoxybenzyl-pyridinium chloride
    • DTXSID60567508
    • 98349-72-5
    • SCHEMBL4740735
    • 1-(4-Methoxy-benzyl)-pyridinium chloride
    • 1-[(4-Methoxyphenyl)methyl]pyridin-1-ium chloride
    • Inchi: 1S/C13H14NO.ClH/c1-15-13-7-5-12(6-8-13)11-14-9-3-2-4-10-14;/h2-10H,11H2,1H3;1H/q+1;/p-1
    • InChI Key: FDTGMZUWMNQUHV-UHFFFAOYSA-M
    • SMILES: [Cl-].O(C)C1C=CC(=CC=1)C[N+]1C=CC=CC=1

Computed Properties

  • Exact Mass: 235.0763918g/mol
  • Monoisotopic Mass: 235.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 13.1Ų
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